Cas no 500335-74-0 (ethyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• CAS No: 500335-74-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 2115775
• PubChem ID: 12008675
• Update Time: 2025-04-21

ethyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• GRNPWSIXBWBIQF-UHFFFAOYSA-N
• AKOS003673459
• ethyl2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• AKOS016345148
• 1H-pyrazole-1-acetic acid, alpha,3,5-trimethyl-, ethyl ester
• ALBB-014685
• 500335-74-0
• SCHEMBL2116027
• ethyl 2-(3,5-dimethylpyrazol-1-yl)propanoate
• STK346926
• DA-34550
• CS-0364459

• Inchi： 1S/C10H16N2O2/c1-5-14-10(13)9(4)12-8(3)6-7(2)11-12/h6,9H,5H2,1-4H3
• InChI Key： GRNPWSIXBWBIQF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 196.121177757Da
• Monoisotopic Mass: 196.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives